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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Technical Guide: 1H-Pyrazole-3,5-
dimethanamine
CAS Registry Number: 144693-57-2 Molecular Formula: C

H

N

Molecular Weight: 126.16 g/mol [1][2]

Executive Summary
1H-Pyrazole-3,5-dimethanamine is a bifunctional heterocyclic building block characterized by

a pyrazole core flanked by two primary aminomethyl groups at the 3 and 5 positions.[1][2]

Unlike its parent compound (pyrazole) or simple alkyl derivatives, this molecule possesses a

unique "binucleating" coordination geometry. The flexibility of the methylene spacers allows the

two primary amine arms to chelate distinct metal centers, making it a critical ligand in the

design of bioinorganic models (e.g., dicopper enzymes) and metal-organic frameworks (MOFs).
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In medicinal chemistry, the molecule serves as a hydrophilic scaffold for kinase inhibitors,

offering three hydrogen-bond donor sites and high water solubility compared to aryl-substituted

pyrazoles.[2]

Molecular Architecture & Electronic Properties[2]
Tautomerism and Symmetry
The molecule exhibits annular tautomerism typical of N-unsubstituted pyrazoles.[1][2] In

solution, the proton on the ring nitrogen oscillates between N1 and N2. Because the

substituents at positions 3 and 5 are identical (-CH

NH

), the tautomers are degenerate (identical in energy and structure), resulting in effective

symmetry on the NMR timescale.

Acid-Base Profile
The molecule contains three basic nitrogen centers with distinct pKa values:

Primary Amines (-CH

NH

): pKa

9.0–9.5. These are the primary protonation sites in neutral aqueous solution.[2]

Pyrazole Ring (N2): pKa

2.5 (conjugate acid). The pyrazole ring is a weak base.[2]

Pyrazole Ring (N1-H): pKa

14.0. The ring NH is weakly acidic and can be deprotonated by strong bases (NaH, KOtBu)
to form the pyrazolate anion, a potent bridging ligand.

Coordination Modes
The ligand (denoted as H-bampz) is versatile. Upon deprotonation to bampz
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, it acts as an anionic bridging ligand.[2] The typical coordination mode involves the pyrazolate
bridging two metal ions, while the pendant amino arms chelate to the metals, forming two fused
5- or 6-membered chelate rings.[2]

Ligand Structure
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Figure 1: Schematic of the bridging coordination mode of the deprotonated ligand.

Synthetic Protocols
The synthesis of 1H-Pyrazole-3,5-dimethanamine is not trivial due to the high polarity of the

product and potential for over-alkylation.[1][2] The most robust route proceeds from 3,5-

dimethylpyrazole via oxidation and functional group interconversion.[2]

Protocol A: The "Oxidation-Reduction" Pathway
Best for: High purity and scalability (Gram scale).

Step 1: Oxidation to 3,5-Pyrazoledicarboxylic Acid[2]
Reagents: 3,5-Dimethylpyrazole, KMnO

, Water.
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Procedure: Reflux 3,5-dimethylpyrazole with excess aqueous KMnO

for 4–6 hours. Filter MnO

.[2] Acidify filtrate with HCl to precipitate the dicarboxylic acid.[2]

Yield: ~70-80%.[1][2][3]

Step 2: Esterification
Reagents: 3,5-Pyrazoledicarboxylic acid, EtOH, H

SO

(cat).

Procedure: Reflux in absolute ethanol with catalytic sulfuric acid (Fischer esterification) for

12 hours. Neutralize and extract.[3][4]

Product: Diethyl 1H-pyrazole-3,5-dicarboxylate.[1][2]

Step 3: Reduction to Diol
Reagents: Diethyl ester, LiAlH

, THF (anhydrous).

Procedure: Add ester solution dropwise to LiAlH

suspension in THF at 0°C. Reflux for 2 hours. Quench carefully (Fieser method).

Product: 1H-Pyrazole-3,5-diyldimethanol.[1][2]

Step 4: Amination (Via Azide)
Sub-step 4a (Activation): React diol with Thionyl Chloride (SOCl

) or Methanesulfonyl Chloride (MsCl) to generate the bis-electrophile.

Sub-step 4b (Azidation): Treat with NaN

in DMF at 60°C to form 3,5-bis(azidomethyl)pyrazole.
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Sub-step 4c (Reduction): Hydrogenation (H

, Pd/C) or Staudinger reaction (PPh

, then H

O) yields the diamine.

Purification: Isolate as the dihydrochloride salt by adding HCl/Ether.[2]
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Figure 2: Synthetic route from dimethylpyrazole to the target dimethanamine.

Spectroscopic Characterization
To validate the structure, the following spectroscopic signatures must be observed.
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Nuclear Magnetic Resonance (NMR)
Solvent: D

O or DMSO-d

(for salt form).

Nucleus
Shift (

ppm)
Multiplicity Assignment Notes

H 6.20 - 6.30 Singlet (1H) Pyrazole C4-H

Characteristic

aromatic signal.

[1][2]

H 4.05 - 4.15 Singlet (4H)

-CH

-NH

Shifts downfield

(~4.[1][2]2) if

protonated (salt).

C ~148.0 Quaternary C3 / C5
Equivalent due to

tautomerism.

C ~105.0 Methine C4

C ~36.0 Methylene

-CH

-NH

Mass Spectrometry[1]
ESI-MS (Positive Mode): m/z = 127.1 [M+H]

.

Fragmentation: Loss of NH

(17 Da) is a common fragmentation pathway.

Functional Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://patents.google.com/patent/US6218418B1/en
https://patents.google.com/patent/US5616723A/en
https://patents.google.com/patent/US6218418B1/en
https://patents.google.com/patent/US5616723A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioinorganic Modeling
The primary utility of 1H-Pyrazole-3,5-dimethanamine lies in its ability to model the active

sites of metalloenzymes.[1][2]

Hemocyanin Models: The ligand binds two Cu(II) ions in close proximity (3.5 – 4.0 Å),

mimicking the O

-binding site of hemocyanin.

Mechanism: The pyrazolate bridge mediates strong antiferromagnetic coupling between the

metal centers, a property extensively studied in magnetochemistry.

Pharmaceutical Scaffold
In drug discovery, this molecule acts as a hydrophilic replacement for 3,5-diarylpyrazoles.

Kinase Inhibition: The primary amines can form hydrogen bonds with the hinge region or the

ribose-binding pocket of ATP-binding sites.[1][2]

Solubility: The aliphatic amine tails significantly improve the water solubility (logP < 0)

compared to lipophilic analogues, addressing poor bioavailability issues in early-stage hits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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